Cas no 16473-20-4 (Benzonitrile, 3-(fluoromethyl)-)

• Product Name: Benzonitrile, 3-(fluoromethyl)-
• CAS No: 16473-20-4
• MF: C₈H₆FN
• MW: 135.138345241547
• CID: 1345536
• Update Time: 2024-08-17

Benzonitrile, 3-(fluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-(fluoromethyl)-

• Inchi： 1S/C8H6FN/c9-5-7-2-1-3-8(4-7)6-10/h1-4H,5H2
• InChI Key： GAOFUOQBZNFOTR-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(CF)=C1

Computed Properties

• Exact Mass: 135.048
• Monoisotopic Mass: 135.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 82 °C(Press: 2 Torr)